Cas no 2172561-58-7 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodobenzamidocyclobutane-1-carboxylic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodobenzamidocyclobutane-1-carboxylic acid
• CAS No: 2172561-58-7
• MF: C₂₇H₂₃IN₂O₅
• MW: 582.386399507523
• CID: 6547362
• PubChem ID: 165579283
• Update Time: 2025-06-09

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodobenzamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodobenzamidocyclobutane-1-carboxylic acid
• EN300-1531278
• EN300-1531647
• (1r,3r)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodobenzamido]cyclobutane-1-carboxylic acid
• 2172561-58-7
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodobenzamido]cyclobutane-1-carboxylic acid
• 2171263-81-1
• EN300-1531552
• (1s,3s)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodobenzamido]cyclobutane-1-carboxylic acid
• 2171242-35-4

• Inchi： 1S/C27H23IN2O5/c28-17-9-15(25(31)29-18-11-16(12-18)26(32)33)10-19(13-17)30-27(34)35-14-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-10,13,16,18,24H,11-12,14H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： AYAOSNFKIZMCFZ-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1)C(NC1CC(C(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 582.06517g/mol
• Monoisotopic Mass: 582.06517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodobenzamidocyclobutane-1-carboxylic acid

Recent Advances in the Study of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodobenzamidocyclobutane-1-carboxylic acid (CAS: 2172561-58-7)

The compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodobenzamidocyclobutane-1-carboxylic acid (CAS: 2172561-58-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutane core and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in various applications, including peptide synthesis, drug discovery, and targeted therapy development. The presence of the iodine atom further enhances its utility in radiolabeling and imaging studies, making it a versatile tool for researchers.

Recent studies have focused on the synthesis and optimization of this compound to improve its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that employs microwave-assisted techniques to reduce reaction times and increase efficiency. The authors reported a yield of 85% with high purity (>98%), which is a significant improvement over traditional methods. This advancement is particularly relevant for large-scale production, where efficiency and cost-effectiveness are critical factors.

In addition to synthetic improvements, researchers have explored the biological applications of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodobenzamidocyclobutane-1-carboxylic acid. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated its utility as a building block for peptide-based drug candidates. The compound's ability to incorporate iodine into peptide sequences allows for the development of radiolabeled probes, which can be used in positron emission tomography (PET) imaging to track drug distribution and metabolism in vivo. This capability opens new avenues for personalized medicine and targeted therapy.

Another area of interest is the compound's potential role in cancer therapy. Preliminary in vitro studies have shown that derivatives of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodobenzamidocyclobutane-1-carboxylic acid exhibit selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific receptors. Researchers hypothesize that the iodine atom may contribute to this selectivity by interacting with cellular targets in a unique manner. Further investigations are underway to elucidate the mechanism of action and optimize the compound's therapeutic index.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as stability, bioavailability, and potential toxicity need to be addressed through rigorous preclinical testing. A recent review in Expert Opinion on Drug Discovery highlighted the importance of structure-activity relationship (SAR) studies to identify the most pharmacologically active derivatives while minimizing adverse effects. Collaborative efforts between chemists, biologists, and clinicians will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodobenzamidocyclobutane-1-carboxylic acid (CAS: 2172561-58-7) represents a promising scaffold for drug discovery and imaging applications. Recent advancements in synthesis and biological evaluation have underscored its versatility and potential, but further research is needed to address existing challenges. As the field continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and diagnostic tools.